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In-depth Technical Guide: Ethyl 3-
hydroxyisoxazole-5-carboxylate
Executive Summary
This technical guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development interested in Ethyl 3-hydroxyisoxazole-5-carboxylate.

Due to the limited direct commercial and experimental data available for the ethyl ester, this

document focuses on the closely related and well-documented analogue, Methyl 3-
hydroxyisoxazole-5-carboxylate (CAS Number: 10068-07-2). The properties and synthetic

routes of the methyl ester provide a strong foundation for understanding and working with its

ethyl counterpart. This guide covers the fundamental chemical and physical properties, detailed

experimental protocols for its synthesis, and its applications in medicinal chemistry and drug

discovery.

Chemical Identification and Properties
While a specific CAS number for Ethyl 3-hydroxyisoxazole-5-carboxylate is not readily

available in major chemical databases, its identity can be inferred from its methyl ester

analogue. The core molecular structure is the 3-hydroxyisoxazole-5-carboxylate scaffold.

Table 1: Physicochemical Properties of Methyl 3-hydroxyisoxazole-5-carboxylate (CAS:

10068-07-2)
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Property Value Reference

Molecular Formula C₅H₅NO₄ [1][2][3]

Molecular Weight 143.10 g/mol [1][2][3]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 160-163 °C [1][4]

Boiling Point 261.15 °C (estimated) [1]

Solubility

Soluble in Chloroform,

Ethanol, Ether, Ethyl Acetate,

Methanol

[1]

For Ethyl 3-hydroxyisoxazole-5-carboxylate, the anticipated molecular formula would be

C₆H₇NO₄, with a corresponding increase in molecular weight to 157.12 g/mol . Other physical

properties are expected to be similar to the methyl ester.

Synthesis and Experimental Protocols
The synthesis of isoxazole derivatives often involves the cycloaddition of a nitrile oxide with an

alkyne or an alkene. A plausible and documented synthetic pathway for the methyl ester, which

can be adapted for the ethyl ester, is provided below.

Synthesis of Methyl 3-hydroxyisoxazole-5-carboxylate
A key synthesis route is described in the Journal of Medicinal Chemistry.[1][5] While the full

experimental details from this specific paper are not provided in the search results, a general

procedure for the synthesis of similar isoxazoles involves the reaction of a β-ketoester with

hydroxylamine.

Conceptual Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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